Cas no 898422-53-2 (9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide)

• Product Name: 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide
• CAS No: 898422-53-2
• MF: C₂₃H₂₃N₅O₄
• MW: 433.459824800491
• CID: 6456638
• Update Time: 2025-07-22

9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide Chemical and Physical Properties

Names and Identifiers

• 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide
• 9-(2,4-dimethoxyphenyl)-8-oxo-2-(4-propan-2-ylphenyl)-7H-purine-6-carboxamide

• Inchi： 1S/C23H23N5O4/c1-12(2)13-5-7-14(8-6-13)21-25-18(20(24)29)19-22(27-21)28(23(30)26-19)16-10-9-15(31-3)11-17(16)32-4/h5-12H,1-4H3,(H2,24,29)(H,26,30)
• InChI Key： GGTFIPROABETCD-UHFFFAOYSA-N
• SMILES： N1C2=C(N=C(C3=CC=C(C(C)C)C=C3)N=C2C(N)=O)N(C2=CC=C(OC)C=C2OC)C1=O

Additional information on 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide

9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide: A Comprehensive Overview of Its Properties and Applications

9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide (CAS No: 898422-53-2) is a specialized purine derivative that has garnered significant attention in pharmaceutical research and medicinal chemistry. This compound, with its unique molecular structure featuring dimethoxyphenyl and isopropylphenyl substituents, exhibits promising biological activities that make it valuable for drug discovery and development.

The molecular structure of 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide combines several pharmacologically important moieties. The purine core provides a versatile scaffold that mimics naturally occurring nucleotides, while the carboxamide group enhances its potential for hydrogen bonding interactions with biological targets. The presence of both electron-donating (methoxy) and hydrophobic (isopropyl) groups contributes to its balanced physicochemical properties.

Recent studies have explored the potential of 898422-53-2 as a kinase inhibitor, particularly in the context of cancer research. The compound's ability to modulate specific signaling pathways has made it a subject of interest in the development of targeted therapies. Researchers are particularly intrigued by its selectivity profile, which could potentially reduce off-target effects compared to existing treatments.

In synthetic chemistry, 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide serves as an important intermediate for the preparation of more complex molecules. Its structural features allow for various chemical modifications, making it a versatile building block in medicinal chemistry programs. The compound's stability under standard laboratory conditions facilitates its handling and storage.

The pharmaceutical industry has shown growing interest in purine-6-carboxamide derivatives like 898422-53-2 due to their potential in addressing unmet medical needs. Current research focuses on optimizing the compound's pharmacokinetic properties while maintaining its biological activity. These efforts align with the broader trend in drug discovery toward more selective and safer therapeutic agents.

From a commercial perspective, 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide is available through specialized chemical suppliers catering to research institutions and pharmaceutical companies. The compound is typically supplied in milligram to gram quantities, with purity levels exceeding 95% for most research applications. Proper handling procedures should always be followed, although it is not classified as hazardous under standard safety protocols.

Analytical characterization of 898422-53-2 typically involves techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods confirm the compound's identity and purity, which are crucial for research applications. The availability of comprehensive analytical data facilitates its use in various scientific studies and quality control processes.

Looking ahead, the development of purine-based compounds like 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide represents an important area of growth in medicinal chemistry. As researchers continue to explore its potential applications and derivatives, this compound may contribute to advancements in targeted therapies and precision medicine approaches.

The scientific community continues to investigate novel synthetic routes for 898422-53-2, aiming to improve yield, reduce production costs, and minimize environmental impact. These efforts reflect the growing emphasis on sustainable chemistry practices in pharmaceutical development while maintaining the high standards required for research-grade compounds.

For researchers working with 9-(2,4-dimethoxyphenyl)-8-oxo-2-4-(propan-2-yl)phenyl-8,9-dihydro-7H-purine-6-carboxamide, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture. These precautions help preserve its chemical integrity for extended periods, ensuring reliable experimental results.

In conclusion, 898422-53-2 represents an interesting example of modern medicinal chemistry with potential applications in drug discovery and development. Its unique structural features and biological activity profile make it a valuable tool for researchers exploring new therapeutic approaches. As scientific understanding of this compound grows, so too does its potential to contribute to meaningful advancements in healthcare and pharmaceutical science.